Cas no 1341404-17-8 (1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine
• CAS No: 1341404-17-8
• MF: C₈H₁₄N₂S₂
• MW: 202.340158939362
• MDL: MFCD20374302
• CID: 5159121
• PubChem ID: 64648421
• Update Time: 2025-07-23

1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Methylthiazol-2-yl)thio)butan-2-amine
• 1-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-amine
• 2-Butanamine, 1-[(4-methyl-2-thiazolyl)thio]-
• 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine

• MDL： MFCD20374302
• Inchi： 1S/C8H14N2S2/c1-3-7(9)5-12-8-10-6(2)4-11-8/h4,7H,3,5,9H2,1-2H3
• InChI Key： UXULRRMJQBRRGZ-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CS1)CC(CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine

Professional Introduction to Compound with CAS No. 1341404-17-8 and Product Name: 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine

The compound identified by the CAS number 1341404-17-8 and the product name 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining a thiazole ring with a sulfanylbutanamine moiety, has garnered attention due to its potential biological activity and synthetic utility.

The thiazole core is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. The 4-methyl-1,3-thiazol-2-yl substituent in this compound introduces specific electronic and steric properties that can influence its interactions with biological targets. The sulfanylbutanamine part of the molecule adds another layer of complexity, potentially enabling diverse functionalization and modulation of pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The structural features of 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine make it an attractive candidate for further exploration. For instance, studies have shown that derivatives of thiazole can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfanyl group may enhance solubility and metabolic stability, which are critical factors in drug design.

In the context of modern synthetic methodologies, the preparation of this compound involves sophisticated organic transformations. The synthesis typically begins with the functionalization of the thiazole ring followed by the introduction of the sulfanylbutanamine moiety. Techniques such as nucleophilic substitution, reductive amination, and transition-metal-catalyzed cross-coupling reactions are commonly employed to achieve this goal. These methods not only highlight the synthetic ingenuity but also underscore the importance of high-yielding and scalable processes in pharmaceutical manufacturing.

The pharmacological potential of 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine has been explored in several preclinical studies. Researchers have investigated its interaction with various enzymes and receptors, aiming to identify potential therapeutic applications. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and other targets relevant to metabolic disorders. Additionally, its structural flexibility allows for modifications that could optimize bioavailability and target specificity.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking simulations have been utilized to predict how 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine might bind to its intended targets. These simulations provide valuable insights into binding affinities and pose residues, guiding experimental design and optimization efforts. Furthermore, machine learning models are being increasingly employed to predict pharmacokinetic properties based on structural features, streamlining the drug discovery process.

As the pharmaceutical industry continues to evolve, there is a growing emphasis on green chemistry principles. Sustainable synthetic routes that minimize waste and hazardous byproducts are being prioritized. The preparation of 1-(4-methyl-1,3-thiazol-2-yl)sulfanylbutan-2-amine offers an opportunity to implement such principles by optimizing reaction conditions for efficiency and environmental impact.

Future directions in research may include exploring analogs of this compound to enhance its pharmacological profile. By systematically modifying key structural elements—such as the length or substitution pattern of the sulfanylbutanamine moiety—scientists can generate libraries of derivatives for high-throughput screening. This approach not only accelerates the discovery process but also fosters innovation in medicinal chemistry.

The integration of interdisciplinary approaches is essential for advancing our understanding of complex molecular systems like 1-(4-methyl-1,3-thiazol-2-ylsulfanylbutanamino). Collaboration between synthetic chemists, biochemists, computational scientists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,1341404 17 8 (CAS No.) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structure and demonstrated biological relevance make it a valuable asset for further investigation. As methodologies for drug discovery continue to improve—through innovative synthesis techniques,computational modeling,and interdisciplinary collaboration—the future looks bright for compounds like 1-(4-methyl 1 3 thiazol 2 ylsulfanylbutanamino).